Cas no 1692155-29-5 (Bicyclo[2.2.1]heptane, 2-[1-(chloromethyl)cyclopropyl]-)

• Product Name: Bicyclo[2.2.1]heptane, 2-[1-(chloromethyl)cyclopropyl]-
• CAS No: 1692155-29-5
• MF: C₁₁H₁₇Cl
• MW: 184.705682516098
• CID: 5284747
• Update Time: 2025-11-07

Bicyclo[2.2.1]heptane, 2-[1-(chloromethyl)cyclopropyl]- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane, 2-[1-(chloromethyl)cyclopropyl]-

• Inchi： 1S/C11H17Cl/c12-7-11(3-4-11)10-6-8-1-2-9(10)5-8/h8-10H,1-7H2
• InChI Key： KMOPXHBLXJUOBH-UHFFFAOYSA-N
• SMILES： C12CC(CC1)CC2C1(CCl)CC1

Additional information on Bicyclo[2.2.1]heptane, 2-[1-(chloromethyl)cyclopropyl]-

Comprehensive Overview of Bicyclo[2.2.1]heptane, 2-[1-(chloromethyl)cyclopropyl]- (CAS No. 1692155-29-5)

The compound Bicyclo[2.2.1]heptane, 2-[1-(chloromethyl)cyclopropyl]- (CAS No. 1692155-29-5) is a specialized organic molecule with a unique bicyclic structure. Its molecular framework combines a bicyclo[2.2.1]heptane core with a chloromethylcyclopropyl substituent, making it a subject of interest in synthetic chemistry and material science. This compound's structural complexity and functional groups enable its potential applications in pharmaceuticals, agrochemicals, and advanced materials.

In recent years, the demand for cyclopropyl-containing compounds has surged due to their role in drug discovery and development. Researchers are particularly interested in how the chloromethyl group enhances reactivity, enabling selective modifications for targeted applications. The bicyclo[2.2.1]heptane scaffold, also known as norbornane, is valued for its rigidity and stability, which are critical in designing high-performance polymers and catalysts.

One of the trending topics in organic chemistry is the exploration of strained ring systems, where Bicyclo[2.2.1]heptane derivatives play a pivotal role. The compound's CAS No. 1692155-29-5 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Users often inquire about its synthetic routes, spectroscopic properties, and potential as a building block for bioactive molecules.

From an industrial perspective, the compound's chloromethyl functionality offers versatility in polymerization and cross-linking reactions. This aligns with the growing focus on sustainable materials and green chemistry, where efficient functionalization is key. Additionally, its cyclopropyl moiety is studied for its ability to modulate pharmacokinetic properties in drug candidates, addressing modern challenges in medicinal chemistry.

Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing Bicyclo[2.2.1]heptane, 2-[1-(chloromethyl)cyclopropyl]-. These methods help confirm its purity and structural integrity, which are critical for reproducibility in research. The compound's stability under various conditions is another area of interest, particularly for storage and handling protocols in laboratory settings.

In summary, Bicyclo[2.2.1]heptane, 2-[1-(chloromethyl)cyclopropyl]- (CAS No. 1692155-29-5) represents a fascinating intersection of structural novelty and functional utility. Its applications span multiple disciplines, driven by the evolving needs of materials science and drug development. As research progresses, this compound is likely to remain a focal point for innovation and discovery.